Cas no 318272-87-6 (ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate)

• Product Name: ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate
• CAS No: 318272-87-6
• MF: C₁₆H₁₅Br₂NO₃S
• MW: 461.168201684952
• CID: 6598186
• PubChem ID: 135400418
• Update Time: 2025-05-21

ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate
• (E)-ethyl 2-((3,5-dibromo-2-hydroxybenzylidene)amino)-4,5-dimethylthiophene-3-carboxylate
• ethyl 2-{[(E)-(3,5-dibromo-2-hydroxyphenyl)methylidene]amino}-4,5-dimethylthiophene-3-carboxylate
• F1018-0491
• ETHYL 2-[(E)-[(3,5-DIBROMO-2-HYDROXYPHENYL)METHYLIDENE]AMINO]-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
• 318272-87-6
• ethyl 2-[(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino]-4,5-dimethylthiophene-3-carboxylate
• AKOS001592767
• ethyl (E)-2-((3,5-dibromo-2-hydroxybenzylidene)amino)-4,5-dimethylthiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[(3,5-dibromo-2-hydroxyphenyl)methylene]amino]-4,5-dimethyl-, ethyl ester

• Inchi： 1S/C16H15Br2NO3S/c1-4-22-16(21)13-8(2)9(3)23-15(13)19-7-10-5-11(17)6-12(18)14(10)20/h5-7,20H,4H2,1-3H3
• InChI Key： RVYLXPHJTJUCRI-UHFFFAOYSA-N
• SMILES： C1(N=CC2=CC(Br)=CC(Br)=C2O)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 460.91189g/mol
• Monoisotopic Mass: 458.91394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 87.1Ų

Additional information on ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate

Ethyl 2-(E)-(3,5-Dibromo-2-Hydroxyphenyl)methylideneamino-4,5-Dimethylthiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate is a complex organic compound with the CAS number 318272-87-6. This compound is characterized by its unique structure, which includes a thiophene ring system, a substituted phenyl group, and an ethyl ester moiety. The molecule's structure is further defined by the presence of bromine atoms at the 3 and 5 positions of the phenyl ring and a hydroxyl group at the 2 position. These substituents contribute to the compound's chemical reactivity and biological activity.

The synthesis of ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate involves a series of carefully controlled reactions. Researchers have employed various methodologies to construct this molecule, including coupling reactions and esterification processes. The E configuration of the methylideneamino group is critical for determining the compound's stereochemical properties and its interactions with biological systems.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its thiophene ring system is known to exhibit interesting electronic properties, making it a promising candidate for drug design applications. Additionally, the presence of bromine atoms and hydroxyl groups enhances its ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition in biological systems.

Ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate has also been investigated for its potential as a fluorescent probe in bioimaging applications. The compound's ability to emit light upon excitation has been leveraged in studies aimed at visualizing cellular processes in real-time. This property makes it a valuable tool in both diagnostic and therapeutic research.

Furthermore, this compound has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to efficiently convert electrical energy into light or vice versa is highly desirable.

In terms of environmental impact, ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate has been subjected to toxicity studies to assess its safety for human use and environmental release. These studies have provided valuable insights into its biodegradability and potential ecotoxicological effects.

Overall, ethyl 2-(E)-(3,5-dibromo-2-hydroxyphenyl)methylideneamino-4,5-dimethylthiophene-3-carboxylate represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development.